Cas no 170487-39-5 (2-Pyridinecarbonitrile,4-methyl-, 1-oxide)

2-Pyridinecarbonitrile,4-methyl-, 1-oxide structure
170487-39-5 structure
Product Name:2-Pyridinecarbonitrile,4-methyl-, 1-oxide
CAS No:170487-39-5
MF:C7H6N2O
MW:134.13534116745
CID:111341
PubChem ID:3725165
Update Time:2025-04-18

2-Pyridinecarbonitrile,4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonitrile,4-methyl-, 1-oxide
    • 2-cyano-4-methylpyridine-1-oxide
    • 4-Methylpyridine-2-carbonitrile 1-oxide
    • 2-Pyridinecarbonitrile,4-methyl-,1-oxide(9CI)
    • MRQIJKZOIOOQIC-UHFFFAOYSA-N
    • 4-methyl-1-oxidopyridin-1-ium-2-carbonitrile
    • AKOS006273996
    • SCHEMBL8886457
    • starbld0047591
    • TQP1203
    • 2-Cyano-4-methylpyridine-N-oxide
    • 2-Cyano-4-methylpyridine 1-oxide
    • 2-Cyano-4-methylpyridin-1-ium-1-olate
    • 170487-39-5
    • 4-Methyl-2-Pyridinecarbonitrile 1-Oxide
    • Inchi: 1S/C7H6N2O/c1-6-2-3-9(10)7(4-6)5-8/h2-4H,1H3
    • InChI Key: MRQIJKZOIOOQIC-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC(C)=CC=1C#N

Computed Properties

  • Exact Mass: 134.04800
  • Monoisotopic Mass: 134.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.11
  • Boiling Point: 393.5°C at 760 mmHg
  • Flash Point: 191.8°C
  • Refractive Index: 1.556
  • PSA: 49.25000
  • LogP: 1.29518

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